Cas no 2172232-91-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid
• CAS No: 2172232-91-4
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6415295
• PubChem ID: 165553353
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-iodobenzoic acid
• 2172232-91-4
• EN300-1481329

• Inchi： 1S/C27H25IN2O5/c1-16(10-13-25(31)30-24-12-11-17(28)14-22(24)26(32)33)29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,11-12,14,16,23H,10,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IVDUHDJQQRVCNH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid

Compound CAS No. 2172232-91-4: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic Acid

The compound with CAS No. 2172232-91-4, named 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide chain, and an iodobenzoic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and molecular engineering applications.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amide functionality, enabling precise chemical transformations during synthesis.

The pentanamide chain in the molecule introduces flexibility and functionality, making it suitable for applications in drug delivery systems and bioconjugation. The 5-iodobenzoic acid moiety adds another layer of complexity to the molecule, providing opportunities for further functionalization through iodine-mediated coupling reactions. This makes the compound an ideal candidate for designing bioactive molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step procedures that incorporate modern protecting group strategies and catalytic methods. Researchers have also explored the use of this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in constructing peptide-based drugs targeting specific biological pathways.

In terms of biological activity, this compound has shown promise in preliminary assays evaluating its potential as an inhibitor of certain enzymes or receptors. The presence of the iodobenzoic acid group allows for further modification to enhance bioavailability and target specificity. Ongoing research is focused on optimizing the pharmacokinetic properties of derivatives of this compound to improve their therapeutic potential.

From an industrial perspective, the synthesis and application of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-iodobenzoic acid are being increasingly explored due to its unique combination of functional groups. Its use in peptide synthesis, drug delivery systems, and materials science underscores its versatility as a chemical building block.

In conclusion, CAS No. 2172232-91-4 represents a cutting-edge molecule with significant potential in various scientific domains. Its complex structure and functional groups make it a valuable tool for researchers seeking to design novel compounds with tailored properties. As research continues to uncover new applications and optimizations for this compound, its role in advancing chemical science and pharmaceutical development is expected to grow significantly.